Cas no 1805874-23-0 (Methyl 2-(bromomethyl)-4-hydrazinylbenzoate)

• Product Name: Methyl 2-(bromomethyl)-4-hydrazinylbenzoate
• CAS No: 1805874-23-0
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 4951370
• Update Time: 2025-08-03

Methyl 2-(bromomethyl)-4-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-hydrazinylbenzoate

• Inchi： 1S/C9H11BrN2O2/c1-14-9(13)8-3-2-7(12-11)4-6(8)5-10/h2-4,12H,5,11H2,1H3
• InChI Key： MVPSTXBTWMLHLU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(=O)OC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4

Additional information on Methyl 2-(bromomethyl)-4-hydrazinylbenzoate

Comprehensive Overview of Methyl 2-(bromomethyl)-4-hydrazinylbenzoate (CAS No. 1805874-23-0)

Methyl 2-(bromomethyl)-4-hydrazinylbenzoate (CAS No. 1805874-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of benzoate esters, characterized by the presence of a bromomethyl group and a hydrazinyl substituent, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the synthesis of bioactive molecules targeting metabolic disorders and inflammatory diseases.

The molecular structure of Methyl 2-(bromomethyl)-4-hydrazinylbenzoate includes a benzoate ester core, which is functionalized at the 2-position with a bromomethyl group and at the 4-position with a hydrazinyl moiety. This combination of functional groups makes it a versatile intermediate in organic synthesis. The bromomethyl group is particularly valuable for nucleophilic substitution reactions, enabling the introduction of diverse alkyl or aryl groups. Meanwhile, the hydrazinyl group offers opportunities for condensation reactions, often used to form hydrazones or other nitrogen-containing heterocycles.

In recent years, the demand for Methyl 2-(bromomethyl)-4-hydrazinylbenzoate has risen in parallel with advancements in green chemistry and sustainable synthesis. Scientists are investigating eco-friendly catalytic systems to optimize its production, minimizing waste and energy consumption. This aligns with global trends emphasizing environmentally friendly chemical processes, a topic frequently searched in academic and industrial circles. Additionally, its potential role in bioconjugation and proteomics research has sparked interest, as these fields are critical for understanding disease mechanisms and developing targeted therapies.

Another area of growing relevance is the application of Methyl 2-(bromomethyl)-4-hydrazinylbenzoate in material science. Its ability to act as a crosslinking agent or a precursor for functional polymers is under exploration. For instance, polymers derived from this compound could exhibit enhanced thermal stability or biodegradability, addressing the need for sustainable materials in packaging and biomedical devices. Such innovations resonate with current consumer and industrial priorities, as evidenced by the surge in searches for biodegradable polymers and smart materials.

From a regulatory perspective, Methyl 2-(bromomethyl)-4-hydrazinylbenzoate is handled with standard laboratory safety protocols, given its reactive functional groups. Researchers are advised to use appropriate personal protective equipment (PPE) and work in well-ventilated environments. While not classified as a hazardous material under most jurisdictions, its handling requires adherence to Good Laboratory Practices (GLP) to ensure safety and reproducibility. This aspect is crucial for laboratories aiming to comply with ISO standards or FDA guidelines, topics frequently queried by quality control professionals.

The synthesis of Methyl 2-(bromomethyl)-4-hydrazinylbenzoate typically involves multi-step organic reactions, starting from commercially available precursors like methyl 4-amino-2-methylbenzoate. Key steps include bromination at the methyl group and subsequent hydrazination of the amino group. Recent publications highlight improvements in yield and purity through the use of microwave-assisted synthesis or flow chemistry, techniques that are gaining traction due to their efficiency and scalability. These methods are often searched by chemists seeking to optimize reaction conditions for high-throughput applications.

In summary, Methyl 2-(bromomethyl)-4-hydrazinylbenzoate (CAS No. 1805874-23-0) is a compound of significant scientific and industrial interest. Its dual functionality as a synthetic intermediate and potential bioactive agent positions it at the intersection of pharmaceutical innovation, material science, and sustainable chemistry. As research continues to uncover new applications, this compound is likely to remain a focal point in the quest for advanced materials and therapeutic solutions. For those exploring its properties or applications, staying updated with the latest literature and patent filings is recommended to leverage its full potential.